Cas no 1387832-53-2 (6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide)

• Product Name: 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide
• CAS No: 1387832-53-2
• MF: C₁₁H₁₁F₂NO₃S
• MW: 275.271748781204
• CID: 5843311
• PubChem ID: 49453828
• Update Time: 2025-10-16

6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide
• AKOS008880609
• EN300-1618523
• 1387832-53-2

• Inchi： 1S/C11H11F2NO3S/c12-11(13)17-9-3-1-8-6-10(18(14,15)16)4-2-7(8)5-9/h1,3,5-6,11H,2,4H2,(H2,14,15,16)
• InChI Key： JHMTVOWKHXYNPJ-UHFFFAOYSA-N
• SMILES： S(C1=CC2C=CC(=CC=2CC1)OC(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 275.04277071g/mol
• Monoisotopic Mass: 275.04277071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide

6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide (CAS No. 1387832-53-2): A Comprehensive Overview

6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide (CAS No. 1387832-53-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethoxy group and a sulfonamide moiety, which contribute to its potential therapeutic applications.

The chemical structure of 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide consists of a naphthalene ring system with a sulfonamide functional group attached to the 2-position and a difluoromethoxy substituent at the 6-position. These structural elements provide the compound with distinct physicochemical properties, such as enhanced lipophilicity and improved metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide has been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

To further evaluate the safety and efficacy of 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease conditions, including inflammatory disorders and cancer. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

The development of 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide as a therapeutic agent is supported by its unique chemical structure and favorable pharmacological properties. The combination of its anti-inflammatory and anticancer activities makes it a versatile compound with broad therapeutic applications. Ongoing research continues to explore new avenues for its use in medicine.

In conclusion, 6-(difluoromethoxy)-3,4-dihydronaphthalene-2-sulfonamide (CAS No. 1387832-53-2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential as a therapeutic agent for inflammatory diseases and cancer highlights the importance of continued investigation into this promising compound. As more data from clinical trials become available, it is expected that this compound will play an increasingly important role in the development of new treatments for various medical conditions.